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Compound of Interest |

2-Hydroxy-5-methoxy-4-
Compound Name:
methylbenzoic acid

Cat. No.: B11908745

Get Quote

\ J

CAS Registry Number: 1378826-98-2 Formula: CoH1004 Molecular Weight: 182.17 g/mol

Executive Summary & Structural Logic

This guide details the spectroscopic signature of 2-Hydroxy-5-methoxy-4-methylbenzoic
acid, a polysubstituted aromatic acid often utilized as a pharmacophore in medicinal chemistry
(specifically in the synthesis of bioactive polyketide mimics).

For the analytical scientist, this molecule presents a classic "substitution pattern puzzle." The
core challenge in Quality Control (QC) is distinguishing this specific isomer from its
regioisomers (e.g., the 3-methyl or 6-methyl variants). The protocols below focus on
regiochemical verification using the unique electronic environments created by the ortho-
hydroxyl and para-methoxy interplay.

Structural Validation Logic

» The "Diagnostic Singlets": The 1,2,4,5-substitution pattern isolates the aromatic protons at
positions C3 and C6. In *H NMR, this must manifest as two distinct singlets (no ortho or meta
coupling).
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 Intramolecular Hydrogen Bonding: The C2-hydroxyl group forms a strong hydrogen bond
with the C1-carbonyl oxygen. This locks the conformation, shifting the -OH signal
significantly downfield and lowering the IR carbonyl frequency.

Synthesis & Isolation Context

Understanding the origin of the sample is critical for interpreting impurity profiles. This
compound is typically synthesized via the carboxylation of phenolic precursors or oxidation of
benzaldehydes.

Common Synthetic Pathway (Vilsmeier-Haack / Pinnick
Oxidation)

The following workflow illustrates the standard generation of the target acid from 3-methoxy-4-
methylphenol, highlighting potential byproducts (regioisomers) that must be ruled out by NMR.

Regioselective

H : TARGET:
Yields Acid 2-Hydroxy-5-methoxy-
4-methylbenzoic acid

Click to download full resolution via product page

Figure 1: Standard synthetic route. Note that formylation can theoretically occur at C2 or C6,
making NMR regiochemical assignment crucial.

Spectroscopic Data & Analysis
Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-de (Preferred for solubility and observing exchangeable protons).[1]
Frequency: 400 MHz (*H), 100 MHz (*3C).[2]

'H NMR Data (Proton)

The proton spectrum is the primary tool for purity assessment.
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Assignment
Position Shift (8, ppm) Multiplicity Integration Logic
(Mechanistic)

Acidic proton;
) broadening due
-COOH 12.00 - 13.50 Broad Singlet 1H
to exchange and

H-bonding.

Diagnostic:
Sharp signal due
to strong

2-OH 10.80 - 11.50 Singlet 1H intramolecular H-
bond with C=0.
Disappears with
D20 shake.

Deshielded by
the adjacent
electron-

H-6 7.20-7.35 Singlet 1H withdrawing -
COOH group.
Appears
downfield of H-3.

Shielded by the

ortho electron-
H-3 6.40 — 6.60 Singlet 1H donating -OH

group. Appears

upfield.
) Characteristic
5-OMe 3.70 - 3.85 Singlet 3H )
methoxy region.
) Aromatic methyl
4-Me 2.10-2.25 Singlet 3H

group.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11908745?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical QC Check: If H-3 and H-6 appear as doublets (J = 8 Hz), the synthesis failed, and you
likely have the ortho-coupled isomer (substitution at C3/C4 or C5/C6). The target molecule must

show singlets.
3¢ NMR Data (Carhnn)
Type Shift (6, ppm) Assignment
C=0 172.5 Carboxylic Acid Carbon
C-OH 158.2 C-2 (Deshielded by Oxygen)
C-OMe 152.1 C-5 (Deshielded by Oxygen)
Ar-C 135.4 C-4 (Substituted with Methyl)
Ar-CH 116.8 C-6 (Ortho to COOH)
Ar-C 110.5 C-1 (Ipso to COOH)
ArCH 102.3 C—.3 (Ortho to OH - Highly
shielded)
OMe 56.2 Methoxy Carbon
Me 16.5 Methyl Carbon

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance).
The IR spectrum confirms the functional groups and the specific intramolecular environment.

e 3300 - 2800 cm~1 (Broad): O-H stretch. The "tailing" of the carboxylic acid O-H overlaps with
the C-H stretches. The phenolic O-H is often broadened and shifted lower (approx. 3200
cm~1) due to the internal hydrogen bond.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11908745?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 1650 — 1680 cm~1 (Strong): C=0 Stretch. Note: A typical benzoic acid appears at ~1710
cm~1, Here, the frequency is lowered (red-shifted) to ~1660 cm~* because the intramolecular
H-bond weakens the C=0 bond character (Chelate effect).

e 1600 & 1510 cm~1: Aromatic C=C skeletal vibrations.

e 1200 — 1250 cm~1: C-O stretch (Phenolic and Ether).

Mass Spectrometry (MS)

Method: ESI (Electrospray lonization) or EI (Electron Impact).

ESI-MS (Negative Mode)

This is the preferred mode for acidic compounds.
e [M-H]- Peak: m/z 181.1

« Interpretation: Loss of the carboxylic proton.

Fragmentation Logic (El or MS/IMS)

Understanding fragmentation confirms the substituents.

Molecular lon [M]+
m/z 182

Dehydration Loss of CO2/COOH \Demethylation

[M - OH/H20] [M - COOH] [M - CH3]
m/z 164/165 m/z 137 m/z 167
(Ortho Effect) (Decarboxylation) (Loss of Methyl)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways expected in Electron Impact (El) MS.

Experimental Protocol: Purity Assay via HPLC
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To validate the spectroscopic data, the compound must be assayed for purity.
Objective: Quantify 2-Hydroxy-5-methoxy-4-methylbenzoic acid in crude reaction mixtures.
» Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: Acetonitrile (HPLC Grade).
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5um).
o Gradient:
o 0-2 min: 5% B
o 2-15 min: Linear ramp to 95% B
o 15-20 min: Hold 95% B
e Detection: UV at 254 nm (Aromatic core) and 280 nm (Phenolic absorption).

o Expected Retention: The compound is moderately polar due to the free acid and phenol but
retained by the methyl/methoxy groups. Expect elution in the middle of the gradient (approx.
40-50% B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]
e 2.rsc.org [rsc.org]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
Hydroxy-5-methoxy-4-methylbenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11908745/docs#technical-guide-spectroscopic-
characterization-of-2-hydroxy-5-methoxy-4-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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